Cas no 1250728-47-2 (2-(3,5-dimethylphenyl)-2H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 2-(3,5-dimethylphenyl)-2H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1250728-47-2
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 4581739
• PubChem ID: 62277500
• Update Time: 2025-07-19

2-(3,5-dimethylphenyl)-2H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethylphenyl)-2H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C11H11N3O2/c1-7-3-8(2)5-9(4-7)14-12-6-10(13-14)11(15)16/h3-6H,1-2H3,(H,15,16)
• InChI Key： OEANOGVVKXTJBZ-UHFFFAOYSA-N
• SMILES： N1=CC(C(O)=O)=NN1C1=CC(C)=CC(C)=C1

2-(3,5-dimethylphenyl)-2H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(3,5-dimethylphenyl)-2H-1,2,3-triazole-4-carboxylic acid

Comprehensive Analysis of 2-(3,5-dimethylphenyl)-2H-1,2,3-triazole-4-carboxylic acid (CAS No. 1250728-47-2)

The compound 2-(3,5-dimethylphenyl)-2H-1,2,3-triazole-4-carboxylic acid (CAS No. 1250728-47-2) is a triazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,3-triazole core and a carboxylic acid functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like 2-(3,5-dimethylphenyl)-2H-1,2,3-triazole-4-carboxylic acid has surged, driven by advancements in medicinal chemistry and crop protection technologies. The compound's CAS No. 1250728-47-2 is frequently searched in scientific databases, reflecting its growing relevance. Its structural similarity to known azole-class compounds, which exhibit antimicrobial and anti-inflammatory properties, has further piqued interest. This aligns with current trends in antibiotic resistance research and the search for novel small-molecule therapeutics.

The synthesis of 2-(3,5-dimethylphenyl)-2H-1,2,3-triazole-4-carboxylic acid typically involves click chemistry methodologies, a hot topic in green chemistry due to their efficiency and minimal byproduct generation. This approach resonates with the global push for sustainable chemical processes, a frequently searched term in AI-driven literature reviews. The compound's carboxylic acid moiety also allows for further derivatization, enabling the creation of prodrugs or bioconjugates, which are critical in modern drug delivery systems.

Analytical characterization of CAS No. 1250728-47-2 often employs techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring high purity for research applications. These methods are frequently discussed in open-access journals and academic forums, highlighting their importance in quality control for pharmaceutical intermediates. The compound's stability under various pH conditions makes it suitable for formulation studies, another trending topic in preclinical development.

Beyond pharmaceuticals, 2-(3,5-dimethylphenyl)-2H-1,2,3-triazole-4-carboxylic acid has potential in material science, particularly in designing metal-organic frameworks (MOFs) or polymeric coatings. This interdisciplinary appeal aligns with searches for "multi-functional chemicals" and "advanced material precursors." Its triazole ring contributes to coordination chemistry, a subject gaining traction in catalysis and sensor development.

Regulatory-wise, CAS No. 1250728-47-2 is not classified under restricted categories, making it accessible for academic laboratories and industrial R&D. Safety data sheets emphasize standard laboratory handling protocols, a frequently queried topic among early-career chemists. The compound's logP and solubility profiles are well-documented, supporting its use in QSAR modeling—a technique increasingly explored via machine learning platforms.

In conclusion, 2-(3,5-dimethylphenyl)-2H-1,2,3-triazole-4-carboxylic acid represents a compelling case study in structure-activity relationships. Its CAS No. 1250728-47-2 serves as a gateway to innovations in life sciences and industrial chemistry, addressing contemporary challenges like drug discovery bottlenecks and eco-friendly synthesis. As research evolves, this compound will likely feature prominently in publications on targeted therapy and smart materials.